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Compound of Interest

Compound Name: 2-Demethylcolchicine

CAS No.: 7336-36-9

Cat. No.: B1346099

Get Quote

Topic: Stability of 2-Demethylcolchicine in DMSO at
-20°C
Executive Summary
2-Demethylcolchicine (2-DMC) is a major metabolite of colchicine characterized by a phenolic

hydroxyl group at the C-2 position. While structurally similar to colchicine, this phenolic moiety

introduces specific stability challenges regarding oxidation and pH sensitivity that differ from the

parent compound.

When stored in Dimethyl Sulfoxide (DMSO) at -20°C, the system is chemically stable for 6–12

months provided two critical variables are controlled: Photo-isomerization (light exposure) and

Hygroscopicity (water absorption by DMSO).

This guide addresses the specific physicochemical behaviors of 2-DMC in cryo-storage and

provides actionable protocols to prevent compound degradation.

Part 1: The Critical Variables (FAQ)
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Q1: My 2-Demethylcolchicine stock solution has turned
from pale yellow to dark amber/brown. Is it still usable?
Status:Likely Degraded. Root Cause: Oxidation or Photodegradation. Unlike colchicine, 2-DMC

possesses a free hydroxyl group (phenol) at position 2. While DMSO is an excellent solvent, it

can act as a mild oxidant. If the solution was exposed to air or light, the phenol can oxidize to

quinoid-like species, or the tropolone ring can undergo photo-isomerization to form

lumicolchicines (β- and γ-lumicolchicine).

Action: Run an LC-MS check. If the primary peak is <95%, discard the stock.

Prevention: Always store under an inert gas (Argon/Nitrogen) and use amber vials.

Q2: Upon thawing my -20°C stock, I see a precipitate or
"cloudiness." Did the compound degrade?
Status:Physical Precipitation (Reversible). Root Cause: The "Wet DMSO" Phenomenon.

DMSO freezes at 18.5°C. At -20°C, it is a solid. DMSO is also extremely hygroscopic (attracts

water). If you opened the vial while it was still cold, atmospheric moisture condensed into the

DMSO. 2-DMC is hydrophobic; as water content in DMSO rises, solubility drops, causing

precipitation.

Action: Vortex vigorously at room temperature (25°C). If solids persist, warm gently to 37°C

for 5 minutes.

Prevention: See the Safe Thaw Protocol below.

Q3: Can I refreeze the DMSO stock after using it?
Status:Not Recommended (Limit to <3 cycles). Root Cause: Freeze-Thaw Stress. Repeated

phase transitions (solid

liquid) in DMSO can cause micro-precipitation. Furthermore, every time you open the vial to
use it, you introduce a small amount of moisture and oxygen.

Action: Aliquot stocks into single-use volumes (e.g., 50 µL) immediately after initial

reconstitution.
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Part 2: Technical Data & Specifications
Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Parameter Specification Notes

Compound Name 2-Demethylcolchicine
Metabolite of Colchicine (C2

ring modification)

Molecular Formula MW: 385.41 g/mol

Solubility in DMSO ~20–25 mg/mL
High solubility, but sensitive to

water content.[1]

Storage Temp -20°C (Optimal)
DMSO is solid at this

temperature.

Light Sensitivity High
Tropolone ring isomerizes

under UV/Visible light.

Shelf Life (-20°C) 6–12 Months
If protected from light and

moisture.

Part 3: Validated Protocols
Protocol A: The "Safe Thaw" Workflow
Objective: To prevent water condensation from compromising DMSO stock integrity.

Most degradation events occur during the handling phase, not storage. Following this strict

thermodynamic workflow ensures the DMSO remains anhydrous.
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Figure 1: The Safe Thaw Workflow. Adhering to the equilibration step prevents atmospheric

moisture from entering the hygroscopic DMSO solvent.

Protocol B: Reconstitution & Aliquoting
Calculate: Determine the volume of DMSO required for a stock concentration (typically 10

mM or 25 mg/mL).

Purge: If possible, use anhydrous DMSO that has been purged with nitrogen or argon.

Dissolve: Add DMSO to the vial of 2-DMC. Vortex for 30 seconds.

Note: The solution should be clear and pale yellow.

Aliquot: Immediately dispense into light-protective (amber) microtubes.

Reasoning: This avoids repeated freeze-thaw cycles of the master stock.

Seal: Parafilm the caps to prevent gas exchange during long-term freezer storage.

Part 4: Degradation Mechanisms (Advanced
Troubleshooting)
If you observe erratic experimental results (e.g., loss of potency in tubulin binding assays), the

compound has likely degraded via one of two pathways.

Pathway 1: Photo-Isomerization (The "Lumicolchicine"
Trap)
The tropolone ring (Ring C) in colchicine derivatives is highly photoreactive.[2] Exposure to UV

or even fluorescent lab light causes a structural rearrangement into Lumicolchicines. These

isomers have significantly reduced affinity for tubulin, leading to false negatives in biological

assays.

Pathway 2: Oxidative Instability
The C-2 hydroxyl group on 2-DMC makes it more susceptible to oxidation than Colchicine. In

the presence of trace metals or peroxides (common in low-grade DMSO), the phenol can form
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quinoid intermediates.
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Figure 2: Primary degradation pathways. Photo-isomerization is the dominant failure mode,

rendering the drug pharmacologically inactive against tubulin.

Part 5: Troubleshooting Matrix
Observation Probable Cause Corrective Action

Precipitate after thawing
Moisture contamination

(DMSO absorbed water).

Warm to 37°C. If it fails to

redissolve, water content is

>10%; discard.

Darkening of color Oxidation of the C-2 Phenol.

Check purity via HPLC. If

<95%, discard. Ensure future

stocks are argon-purged.

Loss of Biological Activity
Photo-conversion to

Lumicolchicine.[3]

Was the vial clear glass? If

yes, the compound is likely

isomerized. Use amber vials

strictly.

Viscous/Solid at -20°C Normal behavior for DMSO.
Do not force pipette. Thaw

completely to RT before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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